Cas no 2040476-05-7 (4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester)

• Product Name: 4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester
• CAS No: 2040476-05-7
• MF: C₁₅H₂₃BFNO₂
• MW: 279.158027887344
• CID: 4634311
• PubChem ID: 56776876
• Update Time: 2025-10-16

4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester
• 1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine
• 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N,N-dimethylmethanamine
• CS-0176539
• 4-[(Dimethylamino)methyl]-3-fluorophenylboronic Acid Pinacol Ester
• E84392
• MFCD18732707
• 2040476-05-7
• {[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}dimethylamine
• AKOS017549823
• SY358324
• EN300-1706251
• {[2-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}DIMETHYLAMINE
• BS-32077

• Inchi： 1S/C15H23BFNO2/c1-14(2)15(3,4)20-16(19-14)12-8-7-11(10-18(5)6)13(17)9-12/h7-9H,10H2,1-6H3
• InChI Key： WLCWSKKTTWXRPG-UHFFFAOYSA-N
• SMILES： FC1=C(CN(C)C)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 279.1805873g/mol
• Monoisotopic Mass: 279.1805873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines